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Azide-PEG6-Tos: Core Properties & Reactions

Azide-PEG6-Tos is a heterobifunctional polyethylene glycol derivative extensively used in bioconjugation

and PROTAC synthesis [1] [2]. Its structure features two key functional groups connected by a six-unit

polyethylene glycol (PEG) spacer [3].

The table below summarizes its fundamental characteristics and reactive functionalities:

Property Category Description

| Chemical Characteristics | CAS Number: 906007-10-1 Molecular Formula: C19H31N3O8S Molecular

Weight: 461.53 g/mol Appearance: Colorless to light yellow liquid [1] [2] [3] | | Azide Group (N₃) |

Primary Reactions: Click Chemistry [4] [1] With Alkynes (CuAAc): Forms a stable triazole linkage via

copper-catalyzed cycloaddition [1]. With BCN/DBCO (SPAAC): Undergoes copper-free, strain-promoted

alkyne-azide cycloaddition [1]. | | Tosylate Group (OTs) | Reactivity: Serves as a superior leaving group [4]

[2]. Primary Reaction: Nucleophilic substitution (SN2) [5]. Nucleophiles: Amines, thiols, alkoxides, and

azide ions (N3
-) to form alkyl azides [5]. |
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Although explicit monitoring techniques for Azide-PEG6-Tos were not detailed, standard analytical

methods can be applied to track its reactions based on the functional groups involved.

Thin-Layer Chromatography (TLC)

Principle: Monitor consumption of starting material and formation of product based on differences in

polarity.
Application: The reaction mixture is spotted against a pure sample of Azide-PEG6-Tos. The

disappearance of the starting material spot and appearance of a new product spot indicates progress.
Visualization: Since the azide group is not UV-active, the tosyl group's aromatic ring allows

visualization under UV light (254 nm). Chemical stains specific to azides (like phosphomolybdic acid)
can also be used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for confirming the structure of Azide-PEG6-Tos and monitoring its

conversion. Key characteristic signals in its ¹H NMR spectrum are as follows [3]:

Proton Environment Chemical Shift (δ, ppm) Multiplicity

Aromatic H (ortho to SO₂, Tosyl) ~7.78 Doublet

Aromatic H (meta to SO₂, Tosyl) ~7.33 Doublet

-CH₃ (Tosyl) ~2.44 Singlet

-CH₂-OTs ~4.15 Triplet

N₃-CH₂- ~3.38 Triplet

-OCH₂CH₂O- (PEG backbone) ~3.55-3.70 Multiplet

Monitoring Reactions: Track the disappearance of the characteristic tosyl methyl singlet (~2.44
ppm) or the methylene triplet next to the tosylate (~4.15 ppm) during nucleophilic substitution. For

click chemistry, the azide proton signal (~3.38 ppm) can be monitored, though the formation of the
triazole product is more clearly observed by the appearance of new aromatic proton signals.
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The relationships between the compound's structure and its analysis can be visualized in the following

workflow:

Analyze Azide-PEG6-Tos

NMR Spectroscopy Thin-Layer Chromatography (TLC) Mass Spectrometry (MS)

Key ¹H NMR SignalsTosyl Aromatic H: ~7.78/7.33 ppm (d)Tosyl -CH3: ~2.44 ppm (s)-CH2-OTs: ~4.15 ppm (t)N3-CH2-: ~3.38 ppm (t)PEG Backbone: ~3.55-3.70 ppm (m)

 Confirm structure & purity

TLC PrincipleMonitor spot disappearance/appearance.Tosylate aids UV detection.

 Monitor reaction progress

Click to download full resolution via product page

Safety & Handling Guidelines

Handling azide-containing compounds requires strict adherence to safety protocols due to potential hazards

[5].

General Hazards: Inorganic azide salts (e.g., NaN₃) can form highly explosive heavy metal azides

(e.g., lead or mercury azide) upon contact with certain metals and are sensitive to heat, shock, or acid
(which forms volatile and toxic HN₃) [5].

Stability of Organic Azides: While organic azides like Azide-PEG6-Tos are generally more stable,
they should still be treated with caution. Never use dichloromethane (CH₂Cl₂) as a solvent with

azides, as it can lead to the formation of highly explosive diazidomethane [5].
Safe Practices: Conduct reactions on a small scale behind a blast shield, use dilute concentrations,

and avoid contact with heavy metal salts [5].

Troubleshooting Common Experimental Issues

The table below addresses potential problems and solutions based on the compound's chemistry:
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Problem Possible Cause Suggested Solution

Low Yield in
Tosylate
Displacement

The tosylate is a good, but
not excellent, leaving

group; reaction may be
slow or incomplete.

Ensure strong nucleophile (e.g., use sodium azide,
not a weak amine without base activation). Use

polar aprotic solvent (e.g., DMSO, DMF) to
enhance reaction rate [5].

Slow Click
Chemistry
Reaction

Inactive copper catalyst for
CuAAc; or unstable

BCN/DBCO for SPAAC.

For CuAAc: Freshly prepare Cu(I) source (e.g.,
CuBr with ascorbate). For SPAAC: Confirm alkyne

reagent integrity and avoid storage in non-
anhydrous solvents [1].

Unintended Side
Products

Hydrolysis of the tosylate
group or degradation of the

azide.

Use anhydrous solvents and conditions for tosylate
substitution. Keep the compound cool, protected

from light and moisture during storage [6]. Avoid
exposing it to strong acids [5].

Poor Solubility Despite the PEG spacer,
solubility may be low in

certain buffers.

The 6 PEG units are designed to increase aqueous
solubility [4]. If issues persist, consider pre-

dissolving in a small amount of a water-miscible co-
solvent like DMSO before adding to the aqueous

reaction mixture [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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